15(R),19(R)-hydroxy Prostaglandin F2α
15(R),19(R)-hydroxy Prostaglandin F2α
19(R)-Hydroxylated prostaglandins (PGs) occur in µg/ml concentrations in the semen of certain mammalian species, especially primates. In the case of humans, the compounds are primarily of the PGE series, and the hydroxyl stereochemistry is 15(S),19(R). 19(R)-Hydroxylated PGs are also found in the seminal plasma of marsupials, where F-type compounds of the 1 and 2-series predominate. The 15(R)-hydroxy epimer of these 19-hydroxylated PGs is the inverse or “unnatural” isomer at C-15. The biological role of 19(R)-hydroxylated PGs is not well established. In the F-series, 19(R)-hydroxylation is associated with a significant loss of receptor-mediated biological activity in some assays.
Brand Name:
Vulcanchem
CAS No.:
1224444-23-8
VCID:
VC0059021
InChI:
InChI=1S/C20H34O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h2,4,11-12,14-19,21-24H,3,5-10,13H2,1H3,(H,25,26)/b4-2-,12-11+/t14-,15-,16-,17-,18+,19-/m1/s1
SMILES:
CC(CCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O)O
Molecular Formula:
C20H34O6
Molecular Weight:
370.486
15(R),19(R)-hydroxy Prostaglandin F2α
CAS No.: 1224444-23-8
Main Products
VCID: VC0059021
Molecular Formula: C20H34O6
Molecular Weight: 370.486
| CAS No. | 1224444-23-8 |
|---|---|
| Product Name | 15(R),19(R)-hydroxy Prostaglandin F2α |
| Molecular Formula | C20H34O6 |
| Molecular Weight | 370.486 |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-2-[(E,3R,7R)-3,7-dihydroxyoct-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h2,4,11-12,14-19,21-24H,3,5-10,13H2,1H3,(H,25,26)/b4-2-,12-11+/t14-,15-,16-,17-,18+,19-/m1/s1 |
| Standard InChIKey | UBWZMPMLSDJDSU-ZYPCAQTJSA-N |
| SMILES | CC(CCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | 19(R)-Hydroxylated prostaglandins (PGs) occur in µg/ml concentrations in the semen of certain mammalian species, especially primates. In the case of humans, the compounds are primarily of the PGE series, and the hydroxyl stereochemistry is 15(S),19(R). 19(R)-Hydroxylated PGs are also found in the seminal plasma of marsupials, where F-type compounds of the 1 and 2-series predominate. The 15(R)-hydroxy epimer of these 19-hydroxylated PGs is the inverse or “unnatural” isomer at C-15. The biological role of 19(R)-hydroxylated PGs is not well established. In the F-series, 19(R)-hydroxylation is associated with a significant loss of receptor-mediated biological activity in some assays. |
| Synonyms | 15(R),19(R)-hydroxy Prostaglandin F2α |
| PubChem Compound | 52194030 |
| Last Modified | Nov 11 2021 |
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